Cas no 436099-93-3 (N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride)

• Product Name: N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride
• CAS No: 436099-93-3
• MF: C₁₆H₂₀ClNO₂
• MW: 293.788503646851
• MDL: MFCD06800900
• CID: 329749
• PubChem ID: 17332604
• Update Time: 2025-07-23

N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-methoxy-N-[(2-methoxyphenyl)methyl]-, hydrochloride (1:1)
• (4-METHOXY-BENZYL)-(2-METHOXY-BENZYL)-AMINE
• (4-Methoxybenzyl)-(2-methoxybenzyl)-amine hydrochloride
• AKOS B023238
• ART-CHEM-BB B023238
• CHEMBRDG-BB 5556371
• TIMTEC-BB SBB007247
• 436099-93-3
• MFCD06800900
• BS-37968
• N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrochloride
• N-(2-Methoxybenzyl)-1-(4-methoxyphenyl)methanamine hydrochloride
• SB82224
• [(2-methoxyphenyl)methyl][(4-methoxyphenyl)methyl]amine hydrochloride
• N-(2-Methoxybenzyl)-1-(4-methoxyphenyl)methanaminehydrochloride
• AKOS015849192
• 1-(4-methoxyphenyl)-N-[(2-methoxyphenyl)methyl]methanamine;hydrochloride
• N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride

• MDL： MFCD06800900
• Inchi： 1S/C16H19NO2.ClH/c1-18-15-9-7-13(8-10-15)11-17-12-14-5-3-4-6-16(14)19-2;/h3-10,17H,11-12H2,1-2H3;1H
• InChI Key： XRBRGFHURDKLIB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1CNCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 257.14200
• Monoisotopic Mass: 258.149404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.1

Experimental Properties

• Boiling Point: 374.5°Cat760mmHg
• Flash Point: 157.5°C
• PSA: 30.49000
• LogP: 3.38450

Additional information on N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride

Comprehensive Overview of N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride (CAS 436099-93-3)

N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride (CAS 436099-93-3) is a specialized organic compound with a unique structural framework, combining methoxy-substituted aromatic rings with an amine hydrochloride moiety. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of methoxybenzyl and methoxyphenyl groups enhances its lipophilicity, making it a candidate for studies targeting membrane permeability and receptor interactions.

In recent years, the demand for N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride has surged, particularly in the context of neuropharmacology and central nervous system (CNS) research. Researchers are exploring its potential as a scaffold for designing novel therapeutic agents, especially in areas like neurodegenerative diseases and mood disorders. The compound's structural features align with current trends in small-molecule drug development, where modifications to aromatic and amine functionalities are critical for optimizing bioactivity.

One of the key advantages of CAS 436099-93-3 lies in its synthetic versatility. The compound can serve as an intermediate in the preparation of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its hydrochloride salt form ensures improved solubility, a property highly valued in preclinical studies. This aligns with the growing focus on drug solubility enhancement techniques, a hot topic in modern pharmaceutical formulation.

From a chemical synthesis perspective, N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride exemplifies the importance of regioselective functionalization. The methoxy groups at the 4- and 2-positions of the benzene rings introduce steric and electronic effects that influence reactivity. This has implications for medicinal chemistry, where such modifications are often employed to fine-tune drug metabolism and pharmacokinetics (DMPK) profiles. The compound's relevance to structure-activity relationship (SAR) studies further underscores its utility in rational drug design.

In the realm of analytical chemistry, CAS 436099-93-3 presents interesting challenges and opportunities. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are frequently employed to characterize its purity and stability. These methods are critical for ensuring reproducibility in research, a concern frequently raised in academic and industrial settings. The compound's spectral properties, including its UV-Vis absorption and NMR signatures, are also valuable for method development and validation.

The growing interest in sustainable chemistry has also impacted the synthesis and application of N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride. Researchers are increasingly exploring green synthetic routes, such as catalytic methods and solvent-free reactions, to produce this compound with minimal environmental impact. This aligns with broader industry trends toward green pharmaceuticals and eco-friendly manufacturing, topics that dominate discussions in chemical engineering circles.

Another area where CAS 436099-93-3 shows promise is in computational chemistry. Molecular docking and quantum mechanical calculations can predict its interactions with biological targets, reducing the need for extensive experimental screening. This approach is part of the larger shift toward in silico drug discovery, a cost-effective strategy gaining traction in both startups and established pharmaceutical companies.

In summary, N-(4-Methoxybenzyl)-1-(2-methoxyphenyl)methanamine Hydrochloride (CAS 436099-93-3) is a multifaceted compound with significant potential in drug development, chemical synthesis, and analytical research. Its structural features and physicochemical properties make it a valuable tool for addressing contemporary challenges in life sciences and material innovation. As research continues to evolve, this compound is likely to remain at the forefront of interdisciplinary scientific exploration.